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Botanical Sources, Isolation, and Phytochemistry

Corylin is a flavonoid found in significant quantities in at least two medicinal plants:

Plant Source
Plant
Part

Key Isolation Steps Reported Purity

Psoralea corylifolia
L. (Psoraleae
Fructus) [1]

Dried

fruits

70% aqueous ethanol extraction → Ethyl

acetate fractionation → Silica gel,
polyamide, and Sephadex LH-20

chromatography [1]

≥ 99.48% (as

determined by HPLC)
[1]

Pueraria lobata [2] Aerial

parts
(vines)

Ethyl acetate fractionation → Activated

carbon decolorization → Sequential
chromatography [2]

Isolated compound

confirmed via
spectral analysis [2]

The experimental workflow for isolating corylin from Pueraria lobata involves a multi-stage fractionation

process, which can be visualized as follows:
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Flowchart of corylin isolation from Pueraria lobata aerial parts.

Structural and Analytical Characterization

The following table summarizes the key physicochemical and analytical data for corylin:
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Property Category Description

Basic Information Flavonoid compound [2].

Analytical
Technique

LC-QTOF-MS/MS (Liquid Chromatography-Quadrupole Time-of-Flight Tandem

Mass Spectrometry) [3].

Database ID Identified among 41 compounds in Psoralea corylifolia metabolite profiling [3].

Drug-Likeness Selected based on favorable drug-likeness and bioavailability scores from online
databases [3].

Biological Activities and Mechanism of Action

Corylin exhibits a range of biological activities by interacting with multiple molecular targets and pathways.

Key Molecular Targets and Pathways

Biological Activity
Reported Experimental
Model

Molecular Targets & Pathways

Antioxidant In silico network
pharmacology study [3]

Top-ranked target genes: TDP1, APEX1, TOP2A,
CTSD, KLF5 [3].

Skin-Whitening B16F10 melanoma cells
[2]

↓ MITF protein expression → ↓ Tyrosinase and ↓
TRP-1 expression [2].

Anti-Inflammatory /
Anti-Colitis

DSS-induced chronic
colitis in mice [1]

Regulates gut-brain axis; promotes 5-HTP
production; improves intestinal & blood-brain

barrier function [1].

The mechanism by which corylin inhibits melanin synthesis for skin-whitening effects involves a specific

signaling pathway:
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Corylin
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transcription factor (MITF)

 Downregulates

Tyrosinase

 Downregulates

Tyrosinase-related
protein 1 (TRP1)

 Downregulates

Tyrosinase-related
protein 2 (TRP2)

 No significant effect

Melanin
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Corylin mechanism for inhibiting melanin synthesis.

For its anti-colitis effect, corylin acts through the gut-brain axis:

Corylin

Gut Environment Modulates Microbiota
Promotes 5-HTP

Intestinal Mucosal Barrier &
Blood-Brain Barrier (BBB)

 Improves Tight Junction
(TJ) Proteins

Reduced Inflammation

Brain (CNS)

 Reduced Inflammatory
Factor Transfer
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Corylin's anti-colitis action via the gut-brain axis.

Experimental Protocols for Key Assays

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 7 Tech Support

https://www.smolecule.com/products/s623654?utm_src=pdf-body-img
https://www.smolecule.com/products/s623654?utm_src=pdf-body
https://www.smolecule.com/products/s623654?utm_src=pdf-body
https://www.smolecule.com/products/s623654?utm_src=pdf-body-img
https://www.smolecule.com/products/s623654?utm_src=pdf-body
https://www.smolecule.com/products/s623654?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


In Vitro Anti-Melanogenesis Assay in B16F10 Cells [2]

Cell Culture: Maintain B16F10 mouse melanoma cells in standard culture medium.
Stimulation & Treatment: Stimulate melanogenesis by adding α-Melanocyte-Stimulating Hormone

(α-MSH) to the cells. Co-treat with corylin at various non-cytotoxic concentrations (e.g., 1-25 µM).
Use arbutin (100 µM) as a positive control.

Cytotoxicity Check: Perform a parallel assay (e.g., MTT) to ensure corylin concentrations do not
reduce cell viability below 80-90%.

Melanin Content Measurement:
After 48-hour incubation, lyse the cells and pellet the insoluble melanin.

Dissolve the melanin pellet in a hot NaOH solution.
Measure the absorbance at 405 nm. Express melanin content as a percentage of the α-MSH-

treated control group.
Cellular Tyrosinase Activity:

Lyse cells with a non-ionic detergent buffer.
Measure the rate of L-DOPA oxidation by the lysate spectrophotometrically.

Express activity as a percentage of the α-MSH-treated control group.
Protein Analysis:

Use Western Blotting to analyze protein levels of MITF, tyrosinase, TRP-1, and TRP-2 in
treated cells to confirm the mechanism.

Corylin Isolation from Psoraleae Fructus [1]

Extraction: Extract dried, powdered Psoraleae Fructus with 70% aqueous ethanol.

Partitioning: Partition the concentrated extract with ethyl acetate (EtOAc) to obtain an EtOAc-soluble
sub-extract.

Chromatography:
Silica Gel Column: Subject the EtOAc extract to silica gel column chromatography, eluting with

a gradient of petroleum ether-acetone or dichloromethane-methanol.
Polyamide Column: Further purify corylin-containing fractions using polyamide column

chromatography.
Sephadex LH-20: Perform final purification using Sephadex LH-20 gel filtration

chromatography, typically eluting with methanol.
Purity Analysis: Analyze the final isolated compound by High-Performance Liquid Chromatography

(HPLC) to confirm purity ≥ 99.48% [1].

Discussion and Research Implications
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This technical overview shows that corylin is a multi-target phytochemical with therapeutic potential from

cosmetic applications to managing complex conditions like colitis. Its presence in multiple plant sources and

well-established isolation protocols facilitate further research.

Future work should focus on:

Clinical translation of pre-clinical findings for colitis and skin health

Comprehensive ADMET profiling
Scalable synthesis and formulation development

Synergistic interactions with other phytochemicals

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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